Cas no 1050234-48-4 (1-Benzyl-1H-indol-7-amine)

• Product Name: 1-Benzyl-1H-indol-7-amine
• CAS No: 1050234-48-4
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 5296110
• Update Time: 2025-08-05

1-Benzyl-1H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-indol-7-amine

• Inchi： 1S/C15H14N2/c16-14-8-4-7-13-9-10-17(15(13)14)11-12-5-2-1-3-6-12/h1-10H,11,16H2
• InChI Key： RQEBVBYFKNLCLU-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=C(C1=2)N)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.9
• Topological Polar Surface Area: 31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-Benzyl-1H-indol-7-amine

Introduction to 1-Benzyl-1H-indol-7-amine (CAS No. 1050234-48-4)

1-Benzyl-1H-indol-7-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1050234-48-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative belongs to the indole family, a structural motif renowned for its broad biological activity and pharmacological relevance. The compound features a benzyl substituent at the 1-position and an amine group at the 7-position of the indole ring, which together contribute to its unique chemical properties and potential therapeutic applications.

The indole scaffold is a privileged structure in drug discovery, with numerous FDA-approved drugs and pipeline candidates incorporating this motif. Its aromatic system allows for diverse interactions with biological targets, including enzymes and receptors, making it a versatile platform for medicinal chemists. The presence of the benzyl group in 1-Benzyl-1H-indol-7-amine enhances its lipophilicity, potentially improving membrane permeability and bioavailability—critical factors in drug design.

In recent years, 1-Benzyl-1H-indol-7-amine has garnered attention in academic and industrial research due to its potential role as a key intermediate in synthesizing bioactive molecules. Its structural framework is conducive to further derivatization, enabling the creation of novel analogs with tailored pharmacological profiles. For instance, modifications at the benzyl position or the amine group can lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

One of the most compelling aspects of 1-Benzyl-1H-indol-7-amine is its involvement in the development of molecules targeting neurological disorders. Indole derivatives have shown promise in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The amine functionality at position 7 provides a handle for further chemical manipulation, allowing researchers to explore its potential as a precursor for serotonergic or dopaminergic agents.

Recent studies have also highlighted the compound's relevance in oncology research. The benzyl-substituted indole core has been explored as a scaffold for inhibitors of enzymes involved in cancer cell proliferation and survival. Specifically, derivatives of 1-Benzyl-1H-indol-7-amine have been investigated for their ability to interfere with kinases and other signaling proteins that drive tumor growth. Preliminary findings suggest that certain analogs exhibit inhibitory activity against mutant forms of kinases associated with resistance to current therapies.

The synthesis of 1-Benzyl-1H-indol-7-amine typically involves multi-step organic reactions, starting from commercially available precursors such as tryptophan or indole derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to introduce the benzyl group efficiently while maintaining high regioselectivity. These synthetic approaches underscore the compound's synthetic utility and readiness for further medicinal chemistry exploration.

The pharmacokinetic profile of 1-Benzyl-1H-indol-7-amine is another area of active investigation. Computational modeling and experimental studies have been conducted to evaluate its metabolic stability, solubility, and absorption characteristics. Such analyses are crucial for optimizing drug-like properties and ensuring that the compound behaves favorably in preclinical and clinical settings. The benzyl group's influence on these properties has been particularly scrutinized, as it can modulate both hydrophobicity and metabolic susceptibility.

Emerging research also suggests that 1-Benzyl-1H-indol-7-amine may have applications beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for exploring structure-based drug design strategies, including fragment-based lead discovery and covalent inhibitor development. The indole core provides multiple hydrogen bonding donors and acceptors, facilitating interactions with protein targets through hydrogen bonding networks—a key consideration in rational drug design.

In conclusion, 1-Benzyl-1H-indol-7-am ine (CAS No. 1050234484) represents a promising compound with diverse potential applications across multiple therapeutic areas. Its unique structural features—comprising a benzyl-substituted indole ring with an amine functionality—make it a valuable scaffold for medicinal chemists seeking to develop novel bioactive molecules. Ongoing research continues to uncover new avenues for its utilization in pharmaceutical innovation.